methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate

• IUPAC Name: methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C18H19NO5/c1-11-5-6-12(18(21)24-4)9-16(11)19-17(20)13-7-14(22-2)10-15(8-13)23-3/h5-10H,1-4H3,(H,19,20)
• InChI Key: AVHYXLSWYUYYLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

Methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate, also known as DMB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer research. DMB is a member of the benzoate ester family and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate is not fully understood, but it is thought to act through the inhibition of histone deacetylase (HDAC) enzymes. HDAC enzymes are involved in the regulation of gene expression and have been shown to be overexpressed in various types of cancer. By inhibiting HDAC enzymes, methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate may help to restore normal gene expression patterns and inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate has been shown to have several biochemical and physiological effects. It has been shown to induce the expression of genes involved in apoptosis and cell cycle regulation, while inhibiting the expression of genes involved in cell proliferation. Additionally, methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate has been shown to inhibit the formation of new blood vessels, which is necessary for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate in lab experiments is its specificity for HDAC enzymes. Unlike other HDAC inhibitors, methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate specifically targets a subset of HDAC enzymes, which may reduce the potential for off-target effects. However, one limitation of using methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate is its relatively low potency compared to other HDAC inhibitors. This may limit its effectiveness in certain experimental settings.

Future Directions

There are several areas of future research that could be explored with regards to methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate. One area of interest is the development of more potent analogs of methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate that may have greater efficacy in cancer treatment. Additionally, further studies could be conducted to investigate the potential use of methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate in combination with other cancer therapies, such as chemotherapy and radiation therapy. Finally, more research is needed to fully understand the mechanism of action of methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate and its potential effects on normal cells and tissues.

Synthesis Methods

The synthesis of methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate involves several steps, including the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form 3,5-dimethoxybenzoyl chloride. This intermediate is then reacted with 4-methylaminophenol to form the desired product, methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate. The purity of the final product is confirmed through various analytical techniques, including NMR spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

Methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate has been shown to induce apoptosis, or programmed cell death, in cancer cells. These findings suggest that methyl 3-[(3,5-dimethoxybenzoyl)amino]-4-methylbenzoate may have potential as a therapeutic agent for the treatment of cancer.